![molecular formula C8H4BrNO3 B1279851 4-Bromoisatoic anhydride CAS No. 76561-16-5](/img/structure/B1279851.png)
4-Bromoisatoic anhydride
Overview
Description
4-Bromoisatoic anhydride (4-BIA) is a synthetic compound with a wide range of applications in the fields of science and medicine. It is a brominated derivative of isatoic anhydride, a highly reactive compound with a wide range of chemical reactivity. 4-BIA has been used extensively in the synthesis of organic molecules, as a reagent in organic reactions, and as a catalyst in biochemical reactions. It has also been studied for its potential use in the treatment of various diseases and disorders, including cancer, inflammation, and neurological disorders.
Scientific Research Applications
Synthetic Methods and Material Preparation
4-Bromoisatoic anhydride is involved in various synthetic processes. For instance, it is used in the preparation of 4-bromo-1,8-naphthalic anhydride, a compound achieved through bromination processes yielding a high purity product (Wang Xian, 2001). Its solubility in different solvents has also been studied, which is crucial in reaction and purification processes (Yonghong Hu et al., 2013). Additionally, this compound is a key intermediate in synthesizing materials such as liquid crystal display components (Ren Guo-du, 2001).
Chemical and Physical Properties Analysis
Studies have been conducted on the crystal structures of compounds involving bromo substituents like this compound. These studies provide insights into the polarization and behavior of such compounds in different states (A. Dey et al., 2003). The phase behavior and crystallization of materials including bromoanisole derivatives have also been researched, which is significant in understanding material properties (Xueliang Liu et al., 2012).
Applications in Molecular Biology and Chemistry
This compound derivatives have been explored for applications in molecular biology, such as RNA structure probing and DNA binding studies. This includes the development of novel naphthalimide derivatives which bind selectively to G-quadruplex DNA, highlighting the compound’s potential in genetic research (U. Yıldız & B. Coban, 2018). Furthermore, it's used in the creation of probes for detecting intracellular elements like hydrogen sulfide in cells, demonstrating its utility in cellular biology (Dandan Bu et al., 2020).
Environmental and Safety Considerations
Research has also touched on the environmental aspects of compounds related to this compound, such as their reaction products when exposed to environmental factors like ozone (D. Grosjean et al., 1988). This is crucial for understanding the environmental impact and safety of these chemicals.
Mechanism of Action
Safety and Hazards
4-Bromoisatoic anhydride is associated with several hazards. It can cause skin irritation, serious eye damage, and may cause respiratory irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
properties
IUPAC Name |
7-bromo-1H-3,1-benzoxazine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrNO3/c9-4-1-2-5-6(3-4)10-8(12)13-7(5)11/h1-3H,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDGHWWQDMPEMKS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)NC(=O)OC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80467990 | |
Record name | 4-Bromoisatoic anhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80467990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
76561-16-5 | |
Record name | 4-Bromoisatoic anhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80467990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-bromo-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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